Cas no 2361748-78-7 (1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• CAS No: 2361748-78-7
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 5681528
• PubChem ID: 139016474
• Update Time: 2025-10-29

1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3669373696
• 1-{4-[4-(1,3-thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl}prop-2-en-1-one
• EN300-26598236
• 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one
• 2361748-78-7

• Inchi： 1S/C17H24N4O2S/c1-2-15(22)19-9-4-14(5-10-19)16(23)20-7-3-8-21(12-11-20)17-18-6-13-24-17/h2,6,13-14H,1,3-5,7-12H2
• InChI Key： XPZCXARHVKNVHU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCCN(CC1)C(C1CCN(C(C=C)=O)CC1)=O

Computed Properties

• Exact Mass: 348.16199719g/mol
• Monoisotopic Mass: 348.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 85Ų

Additional information on 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2361748-78-7 and Product Name: 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

The compound identified by the CAS number 2361748-78-7 and the product name 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of key pharmacophoric elements such as the 1,3-thiazole ring and the diazepane moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of heterocyclic compounds. The 1,3-thiazole scaffold, known for its broad spectrum of biological activities, has been extensively studied for its role in modulating various physiological processes. This particular compound incorporates a diazepane ring system, which is renowned for its ability to interact with central nervous system (CNS) receptors. The combination of these two heterocycles within a single molecular entity suggests a synergistic effect that could enhance pharmacological properties such as binding affinity and selectivity.

The product name 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one provides detailed insight into its structural composition. The piperidine moiety further contributes to the compound's complexity and potential for biological activity. Piperidine derivatives are well-documented for their role in various pharmacological applications, including antipsychotic and antihistaminic effects. The strategic placement of the propenone group at the terminus of the molecule may influence its solubility and metabolic stability, factors that are critical for drug efficacy and bioavailability.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The structural features of this compound align with emerging trends in drug design, particularly in targeting neurological disorders. Studies have shown that molecules incorporating both thiazole and diazepane moieties exhibit promising activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique arrangement of these pharmacophores in this compound may confer distinct advantages over existing therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Molecular docking simulations have been employed to evaluate the binding affinity of this compound to various biological targets. Preliminary results indicate strong interactions with receptors implicated in pain modulation and inflammation response. These findings are particularly intriguing given the growing demand for alternative treatments that offer improved efficacy with reduced side effects.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the diazepane core through cyclization reactions followed by the introduction of the thiazole moiety via nucleophilic substitution. The final step involves elaborating on the propenone group, which requires careful optimization to ensure high yield and purity.

In conclusion, the compound with CAS number 2361748-78-7 and product name 1-[4-[4-(1,3-Thiazol-2-yl)-1,4-diazepane-1-carbonyl]piperidin-1-yl]prop-2-en-1-one represents a significant contribution to pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in shaping the future of medicine.